Cas no 1368597-73-2 (1-(2,5-dimethoxyphenyl)cyclopropylmethanamine)
1-(2,5-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine
- EN300-1850547
- [1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine
- 1368597-73-2
-
- Inchi: 1S/C12H17NO2/c1-14-9-3-4-11(15-2)10(7-9)12(8-13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
- InChI Key: SYIAFKYSMRWTDU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C1(CN)CC1)OC
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5Ų
1-(2,5-dimethoxyphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850547-0.05g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-0.1g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-0.25g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-0.5g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-1.0g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1850547-2.5g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-5.0g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1850547-10.0g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1850547-1g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1850547-5g |
[1-(2,5-dimethoxyphenyl)cyclopropyl]methanamine |
1368597-73-2 | 5g |
$3273.0 | 2023-09-19 |
1-(2,5-dimethoxyphenyl)cyclopropylmethanamine Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine
Research Brief on 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2): Recent Advances and Applications
1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine scaffold and dimethoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanistic insights, positioning it as a candidate for further drug development.
The synthesis of 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.
Pharmacological investigations have revealed that 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine exhibits selective affinity for serotonin receptors, particularly the 5-HT2A subtype. This receptor is implicated in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its potential as a modulator of serotonin signaling, with fewer off-target effects compared to traditional psychedelic compounds.
Recent preclinical trials have highlighted the compound's neuroprotective properties. A 2024 study conducted by researchers at the University of California, San Francisco, reported that 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine reduced oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were published in Nature Neuroscience and have sparked further interest in its therapeutic potential.
Despite these promising results, challenges remain in the development of 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations. Additionally, further safety and toxicity studies are required to ensure its suitability for human use. Ongoing research aims to address these limitations while exploring its broader applications in chemical biology and medicine.
In conclusion, 1-(2,5-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1368597-73-2) represents a promising avenue for drug discovery and development. Its unique pharmacological profile and neuroprotective effects position it as a potential candidate for treating a range of neurological and psychiatric disorders. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential.
1368597-73-2 (1-(2,5-dimethoxyphenyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)